Cas no 2137773-30-7 (5-chloro-2-cyclohexyl-7-ethyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-cyclohexyl-7-ethyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137773-30-7
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• CID: 6447924
• PubChem ID: 165469904
• Update Time: 2025-10-29

5-chloro-2-cyclohexyl-7-ethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyclohexyl-7-ethyl-1,2,4triazolo1,5-apyridine
• EN300-1078275
• 2137773-30-7
• 5-chloro-2-cyclohexyl-7-ethyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C14H18ClN3/c1-2-10-8-12(15)18-13(9-10)16-14(17-18)11-6-4-3-5-7-11/h8-9,11H,2-7H2,1H3
• InChI Key： MVKKIELZWCPSOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=CC2N1N=C(C1CCCCC1)N=2

Computed Properties

• Exact Mass: 263.1189253g/mol
• Monoisotopic Mass: 263.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-cyclohexyl-7-ethyl-1,2,4triazolo1,5-apyridine

Comprehensive Analysis of 5-Chloro-2-Cyclohexyl-7-Ethyl-1,2,4-Triazolo[1,5-a]Pyridine (CAS No. 2137773-30-7)

The compound 5-Chloro-2-cyclohexyl-7-ethyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137773-30-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This triazolopyridine derivative combines a chloro-substituted pyridine core with a cyclohexyl and ethyl side chain, offering a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting inflammation, microbial infections, or metabolic disorders.

In recent years, the demand for specialty chemicals like 5-Chloro-2-cyclohexyl-7-ethyl-1,2,4-triazolo[1,5-a]pyridine has surged, driven by advancements in high-throughput screening and computational chemistry. The compound’s molecular weight (C₁₄H₁₇ClN₄) and lipophilicity make it suitable for crossing biological membranes, a critical factor in drug delivery systems. Its synthetic pathway often involves cyclization reactions and catalytic halogenation, topics frequently searched in academic databases like PubMed and SciFinder. Industry professionals also explore its structure-activity relationship (SAR) to optimize efficacy in crop protection formulations or enzyme inhibition studies.

Environmental and regulatory considerations are increasingly shaping the discourse around CAS No. 2137773-30-7. With growing emphasis on green chemistry, synthetic methods for this compound are being refined to reduce waste and energy consumption. Questions such as "How to improve the yield of 5-Chloro-2-cyclohexyl-7-ethyl-1,2,4-triazolo[1,5-a]pyridine?" or "What are the alternative solvents for its synthesis?" dominate forums like ResearchGate. Additionally, its thermal stability and degradation products are analyzed using techniques like HPLC-MS and NMR spectroscopy, aligning with the trend of quality-by-design (QbD) in manufacturing.

The commercial viability of 5-Chloro-2-cyclohexyl-7-ethyl-1,2,4-triazolo[1,5-a]pyridine is underscored by patents filed in the pharmaceutical and agrochemical sectors. Its potential as a kinase inhibitor or herbicide intermediate has prompted collaborations between academia and industry. For instance, searches for "triazolopyridine derivatives in cancer research" or "cyclohexyl-substituted heterocycles" reflect its interdisciplinary relevance. Analytical challenges, such as chiral separation (if applicable) or impurity profiling, further highlight the need for advanced chromatographic methods.

Future prospects for CAS No. 2137773-30-7 include exploration in personalized medicine and sustainable agriculture. As AI-driven platforms accelerate molecular docking studies, this compound’s binding affinity to biological targets could unlock new therapeutic avenues. Meanwhile, its eco-toxicity profile remains a key focus for regulatory compliance, addressing queries like "Is 5-Chloro-2-cyclohexyl-7-ethyl-1,2,4-triazolo[1,5-a]pyridine biodegradable?"—a common concern among environmental chemists.